Cas no 1896570-85-6 (2-(piperidin-4-yl)methylbenzene-1,4-diol)

• Product Name: 2-(piperidin-4-yl)methylbenzene-1,4-diol
• CAS No: 1896570-85-6
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6258092
• PubChem ID: 117296475
• Update Time: 2025-05-22

2-(piperidin-4-yl)methylbenzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(piperidin-4-yl)methylbenzene-1,4-diol
• 2-[(piperidin-4-yl)methyl]benzene-1,4-diol
• EN300-1765091
• 1896570-85-6

• Inchi： 1S/C12H17NO2/c14-11-1-2-12(15)10(8-11)7-9-3-5-13-6-4-9/h1-2,8-9,13-15H,3-7H2
• InChI Key： BTZNZGRJWKEZQF-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CC1CCNCC1)O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.5Ų

Additional information on 2-(piperidin-4-yl)methylbenzene-1,4-diol

2-(Piperidin-4-yl)methylbenzene-1,4-diol (CAS No. 1896570-85-6)

2-(Piperidin-4-yl)methylbenzene-1,4-diol, also known by its CAS number CAS No. 1896570-85-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique molecular structure, which combines a piperidine ring with a benzene diol moiety, making it a versatile building block for various applications.

The molecular structure of 2-(Piperidin-4-yl)methylbenzene-1,4-diol consists of a benzene ring substituted with two hydroxyl groups at the 1 and 4 positions, and a piperidine ring attached via a methylene group at the 2 position. This arrangement provides the compound with both aromatic and nitrogen-containing functionalities, which are highly desirable in drug design and material science.

Recent studies have highlighted the potential of 2-(Piperidin-4-yl)methylbenzene-1,4-diol in the development of new therapeutic agents. For instance, researchers have explored its role as a precursor for bioactive molecules with anti-inflammatory and antioxidant properties. The compound's ability to form hydrogen bonds and its rigid structure make it an ideal candidate for targeting specific biological pathways.

In addition to its pharmacological applications, 2-(Piperidin-4-yl)methylbenzene-1,4-diol has shown promise in materials science. Its aromaticity and nitrogen functionality make it suitable for use in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

The synthesis of CAS No. 1896570-85-based compounds has been optimized through various methodologies. Recent advancements in catalytic asymmetric synthesis have enabled the efficient production of enantiomerically pure derivatives, which are crucial for drug discovery programs.

Furthermore, computational studies have provided deeper insights into the electronic properties and reactivity of 2-(Piperidin-4-y)methylbenzene-diol. These studies have revealed its potential as a ligand in transition metal complexes, which could find applications in homogeneous catalysis and energy storage systems.

In conclusion, 2-(Piperidin-4-yl)methylbenzene-1, diol (CAS No. 1896570-85-6)